Phosphonic acid, (1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl)-, diethyl ester

• CAS No.: 73515-01-2
• Molecular Formula: C20H32ClO6P
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 9-(2-chloro-4-methoxyphenoxy)-3-diethoxyphosphorylnonan-2-one
• InChI: InChI=1S/C20H32ClO6P/c1-5-26-28(23,27-6-2)20(16(3)22)11-9-7-8-10-14-25-19-13-12-17(24-4)15-18(19)21/h12-13,15,20H,5-11,14H2,1-4H3
• InChI Key: CHPSTQOVOUSELB-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(CCCCCCOC1=C(C=C(C=C1)OC)Cl)C(=O)C)OCC

Description

Phosphonic acid, (1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl)-, diethyl ester is a useful research compound. Its molecular formula is C20H32ClO6P and its molecular weight is 434.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[II; Ar is 2-Cl-4-CH3OC6H3, Y is O(CH2)6, R is C2H5, R' is CH3CO] was prepared from 0.47 g of lithium hydride, 11.6 g of diethyl acetonylphosphonate and 22 g of 6-(2-chloro-4-methoxyphenoxy)hexyl iodide according to the procedure of Example 2(b). The product was chromatographed on Florisil and further purified by preparative TLC on silica gel to give 5.0 g of diethyl [1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl]phosphonate as a yellow oil; MIC vs. herpes simplex type 2=6 mcg/ml. The IR and NMR spectra were consistent with the assigned structure.